5-(4-methylphenyl)-3-(2-phenylethyl)thieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 5-(4-methylphenyl)-3-(2-phenylethyl)thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C21H18N2OS/c1-15-7-9-17(10-8-15)18-13-25-20-19(18)21(24)23(14-22-20)12-11-16-5-3-2-4-6-16/h2-10,13-14H,11-12H2,1H3
• InChI Key: ZSIFCHUTLAMDIL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC3=C2C(=O)N(C=N3)CCC4=CC=CC=C4
• Molecular Formula: C21H18N2OS
• Molecular Weight: 346.4 g/mol

Description

Synthesis Analysis

The synthesis of thieno[2,3-d]pyrimidin-4(3H)-ones has been refined over time to achieve greater efficiency and environmental sustainability. A notable approach involves a one-step catalytic four-component reaction utilizing ketones, ethyl cyanoacetate, S8, and formamide. This method is highlighted for its step economy and green chemistry aspects, minimizing the need for chromatographic purification and reducing catalyst loading (Shi et al., 2018).

Molecular Structure Analysis

The molecular structure of thienopyrimidinone derivatives has been elucidated through various analytical techniques, including single-crystal X-ray diffraction. These studies reveal the planarity of the thienopyridine ring and the specific dihedral angles, providing insights into the compound's conformation and potential intermolecular interactions (Liu et al., 2006).

Chemical Reactions and Properties

Thieno[2,3-d]pyrimidin-4(3H)-ones undergo various chemical reactions, including cyclization and substitution, to produce a wide range of derivatives. The aza-Wittig reaction is a key step in synthesizing these compounds, allowing for the introduction of different substituents and functional groups. This versatility underscores the chemical reactivity and potential for generating diverse molecular entities (Liu & He, 2008).